Cas no 147992-29-8 (1-(Chlorodifluoromethoxy)-2-fluorobenzene)

• Product Name: 1-(Chlorodifluoromethoxy)-2-fluorobenzene
• CAS No: 147992-29-8
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• CID: 1068460
• PubChem ID: 15681631
• Update Time: 2025-04-20

1-(Chlorodifluoromethoxy)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Chlorodifluoromethoxy)-2-fluorobenzene
• DTXSID101271758
• AKOS016015935
• 1-[chloro(difluoro)methoxy]-2-fluorobenzene
• 147992-29-8

• MDL： MFCD22047146
• Inchi： 1S/C7H4ClF3O/c8-7(10,11)12-6-4-2-1-3-5(6)9/h1-4H
• InChI Key： LBNNOHBHBBSZMH-UHFFFAOYSA-N
• SMILES： ClC(OC1C=CC=CC=1F)(F)F

Computed Properties

• Exact Mass: 195.99032
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23